Cas no 35495-11-5 (Z,Z-Dienestrol)

• Product Name: Z,Z-Dienestrol
• CAS No: 35495-11-5
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 310699
• PubChem ID: 5356512
• Update Time: 2025-10-28

Z,Z-Dienestrol Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-[(1Z,2Z)-1,2-diethylidene-1,2-ethanediyl]bis-
• Z,Z-Dienestrol
• Agaldog
• Cycladiene
• Dienoestrol
• Estraguard
• Estrodienol
• Gynefollin
• Hormofemin
• isodienestrol
• Isodienoestrol
• Oestrodiene
• Oestrodienol
• Willnestrol
• (Z,Z)-Dienestrol
• UNII-45CG6C2N6E
• beta-Dienestrol
• 35495-11-5
• Q27258829
• .BETA.-DIENESTROL
• DIENESTROL, .BETA.-
• Phenol, 4,4'-(1,2-diethylidene-1,2-ethanediyl)bis-, (Z,Z)-
• 4-[(2Z,4Z)-4-(4-hydroxyphenyl)hexa-2,4-dien-3-yl]phenol
• Z,Z-DIES
• SCHEMBL2896848
• CCRIS 7090
• 45CG6C2N6E
• AKOS024355670
• Phenol, 4,4'-((1Z,2Z)-1,2-diethylidene-1,2-ethanediyl)bis-
• CIS,CIS-DIENESTROL
• DTXSID40859130
• CHEMBL72364
• 1ST011039

• Inchi： 1S/C18H18O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h3-12,19-20H,1-2H3/b17-3-,18-4-
• InChI Key： NFDFQCUYFHCNBW-XBMAZEBWSA-N
• SMILES： OC1C=CC(=CC=1)/C(=C/C)/C(=C\C)/C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 266.13100
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 4.60460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Z,Z-Dienestrol

Z,Z-Dienestrol (CAS No. 35495-11-5): Properties, Applications, and Market Insights

Z,Z-Dienestrol (CAS No. 35495-11-5) is a synthetic, non-steroidal estrogen compound that has garnered attention in both research and industrial applications. As a derivative of dienestrol, this compound exhibits unique chemical properties that make it valuable in various fields, including pharmaceuticals, cosmetics, and biochemical research. In this comprehensive guide, we delve into the molecular structure, applications, and market trends of Z,Z-Dienestrol, while addressing frequently asked questions and recent developments in the field.

The chemical formula of Z,Z-Dienestrol is C₁₈H₁₈O₂, and it belongs to the class of stilbene derivatives. Its distinct Z,Z-configuration plays a critical role in its biological activity, particularly in binding to estrogen receptors. Researchers have explored its potential in hormone replacement therapy (HRT) and other endocrine-related studies. Unlike its stereoisomers, Z,Z-Dienestrol offers specific advantages in terms of stability and bioavailability, making it a subject of ongoing scientific inquiry.

One of the most searched questions about Z,Z-Dienestrol is: "What are the differences between Z,Z-Dienestrol and E,E-Dienestrol?" The answer lies in their spatial arrangement—the Z,Z-isomer has a cis-configuration, which affects its interaction with biological targets. This distinction is crucial for researchers working on estrogen receptor modulators or developing targeted therapies for hormonal imbalances. Additionally, the compound's low toxicity profile has sparked interest in its use in cosmetic formulations, particularly in anti-aging products.

In the pharmaceutical industry, Z,Z-Dienestrol has been studied for its potential role in women's health applications, such as managing menopausal symptoms. However, due to evolving regulations and the demand for natural alternatives, the market for synthetic estrogens has seen shifts. Recent trends highlight a growing preference for plant-derived phytoestrogens, but Z,Z-Dienestrol remains relevant in controlled research settings and niche applications.

From a commercial perspective, the global demand for Z,Z-Dienestrol is influenced by its purity and sourcing. Suppliers often emphasize high-purity Z,Z-Dienestrol (≥98%) for research purposes, ensuring reproducibility in experiments. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, addressing another common query: "How is Z,Z-Dienestrol analyzed for purity?" These methods are critical for compliance with industry standards and achieving reliable results in preclinical studies.

Environmental and safety considerations are also trending topics related to Z,Z-Dienestrol. While the compound is not classified as hazardous, proper handling and disposal protocols are recommended to minimize ecological impact. Researchers are increasingly investigating its biodegradability and long-term effects, aligning with the broader push for green chemistry principles in synthetic organic compounds.

Looking ahead, the future of Z,Z-Dienestrol hinges on advancements in molecular endocrinology and sustainable synthesis methods. Innovations in catalytic isomerization could enhance its production efficiency, while collaborations between academia and industry may uncover novel applications. For those seeking reliable data, databases like PubChem and Reaxys provide updated information on its properties and regulatory status.

In summary, Z,Z-Dienestrol (CAS No. 35495-11-5) is a versatile compound with a well-defined role in scientific research and specialized industries. Its unique configuration, combined with evolving market dynamics, ensures its continued relevance. Whether you're a researcher, supplier, or enthusiast, staying informed about the latest developments in stilbene chemistry and estrogen analogs is key to leveraging its full potential.